Cas no 372118-66-6 (2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1))

• Product Name: 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1)
• CAS No: 372118-66-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 3275982
• PubChem ID: 21100057
• Update Time: 2025-11-02

2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1)
• 372118-66-6
• C-PYRIMIDIN-2-YL-METHYLAMINE, FUMMERATE
• SCHEMBL4976045
• Pyrimidin-2-ylmethanaminefumarate
• CX1049
• Pyrimidin-2-ylmethanamine fumarate

• Inchi： 1S/C5H7N3.C4H4O4/c6-4-5-7-2-1-3-8-5;5-3(6)1-2-4(7)8/h1-3H,4,6H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： QCEAVUKLTKCIOU-WLHGVMLRSA-N
• SMILES： OC(/C=C/C(=O)O)=O.N1C=CC=NC=1CN

Computed Properties

• Exact Mass: 225.07495584Da
• Monoisotopic Mass: 225.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Additional information on 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1)

Comprehensive Overview of 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) (CAS No. 372118-66-6)

2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) (CAS No. 372118-66-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, a salt formed between 2-pyrimidinemethanamine and (2Z)-2-butanedioic acid (fumaric acid), exhibits unique properties that make it valuable in drug development and organic synthesis. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the context of small-molecule therapeutics and enzyme inhibition studies.

The molecular structure of 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) combines the aromatic pyrimidine ring with a fumarate counterion, enhancing its solubility and stability. This characteristic is crucial for its use in pharmaceutical formulations, where bioavailability and controlled release are key considerations. Recent studies have explored its role in modulating kinase activity, a hot topic in cancer research and neurodegenerative disease treatment. The compound's ability to interact with biological targets has positioned it as a promising candidate for further investigation.

In the context of green chemistry and sustainable synthesis, 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) offers advantages due to its relatively mild synthesis conditions and potential for scalable production. The growing demand for eco-friendly chemical processes aligns with the compound's characteristics, making it a subject of interest for industries aiming to reduce environmental impact. Additionally, its compatibility with biodegradable materials has sparked discussions in the field of drug delivery systems.

From a commercial perspective, the market for 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) is expanding, driven by its applications in preclinical research and medicinal chemistry. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical clients. The compound's CAS No. 372118-66-6 serves as a critical identifier in global trade databases, ensuring traceability and regulatory compliance. As the pharmaceutical industry continues to prioritize targeted therapies, the demand for such specialized intermediates is expected to rise.

One of the most frequently asked questions about 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) relates to its stability under various conditions. Studies indicate that the compound maintains its integrity at room temperature when stored in airtight containers, away from moisture and light. This stability profile is essential for long-term storage and transportation, factors that are critical for research laboratories and production facilities. Furthermore, its compatibility with common organic solvents enhances its utility in laboratory workflows.

The role of 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) in structure-activity relationship (SAR) studies cannot be overstated. Researchers utilize this compound to explore modifications that enhance binding affinity and selectivity toward biological targets. This approach is particularly relevant in the development of next-generation therapeutics, where precision and efficacy are paramount. The compound's structural features allow for versatile derivatization, enabling the creation of novel analogs with improved pharmacological properties.

In conclusion, 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) (CAS No. 372118-66-6) represents a valuable tool in modern chemical and pharmaceutical research. Its unique properties, combined with its potential for diverse applications, make it a compound of significant interest. As the scientific community continues to explore its capabilities, 2-PYRIMIDINEMETHANAMINE, (2Z)-2-BUTENEDIOATE (1:1) is poised to play a pivotal role in advancing drug discovery and development efforts worldwide.